3-(allyloxy)-N-(diphenylmethyl)benzamide

• IUPAC Name: N-benzhydryl-3-prop-2-enoxybenzamide
• InChI: InChI=1S/C23H21NO2/c1-2-16-26-21-15-9-14-20(17-21)23(25)24-22(18-10-5-3-6-11-18)19-12-7-4-8-13-19/h2-15,17,22H,1,16H2,(H,24,25)
• InChI Key: GMRQENVEUGTXMI-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=CC(=C1)C(=O)NC(C2=CC=CC=C2)C3=CC=CC=C3
• Molecular Formula: C23H21NO2
• Molecular Weight: 343.4 g/mol

Description

The compound “3-(allyloxy)-N-(diphenylmethyl)benzamide” is an organic compound. It contains an amide functional group (-CONH2), which is a common feature in many biologically active molecules and pharmaceuticals. The compound also contains an allyloxy group (-O-CH2-CH=CH2), which could potentially undergo interesting chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amine with a carboxylic acid or its derivative in an amide coupling reaction. The allyloxy group might be introduced through a substitution reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the amide functional group, which can participate in hydrogen bonding and significantly influence the compound’s physical and chemical properties. The allyloxy group could potentially add some interesting conformational aspects to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The amide functional group is relatively stable but can be hydrolyzed under acidic or basic conditions. The allyloxy group could potentially undergo reactions involving the carbon-carbon double bond.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. Amides generally have high boiling points and are often solids at room temperature. The presence of the allyloxy group might make the compound more lipophilic.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug molecule, its mechanism of action would depend on its specific biological target.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for this compound would depend on its intended use. If it’s a potential drug molecule, further studies would be needed to evaluate its pharmacological activity, toxicity, and metabolic stability.